Cas no 55405-68-0 (3,6-Dibromopyrazolo[1,5-a]pyrimidine)

• Product Name: 3,6-Dibromopyrazolo[1,5-a]pyrimidine
• CAS No: 55405-68-0
• MF: C₆H₃Br₂N₃
• MW: 276.916118860245
• MDL: MFCD12923112
• CID: 1026001
• PubChem ID: 12203209
• Update Time: 2025-10-28

3,6-Dibromopyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromopyrazolo[1,5-a]pyrimidine
• 3,6-Dibromopyrazol<1,5-a>pyrimidin
• 3,6-dibromo-pyrazolo[1,5-a]pyrimidine
• CS-0080432
• SCHEMBL3754835
• MFCD12923112
• DTXSID50480292
• AS-43201
• Z1269242411
• DB-071993
• A870201
• UTYZRARNCOWBRK-UHFFFAOYSA-N
• AKOS016006057
• Pyrazolo[1,5-a]pyrimidine, 3,6-dibromo-
• EN300-1130104
• 55405-68-0
• AMY26063

• MDL： MFCD12923112
• Inchi： 1S/C6H3Br2N3/c7-4-1-9-6-5(8)2-10-11(6)3-4/h1-3H
• InChI Key： UTYZRARNCOWBRK-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=C(C=NC2=1)Br

Computed Properties

• Exact Mass: 274.86900
• Monoisotopic Mass: 274.86937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 2.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-200 ºC
• Refractive Index: 1.802
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 30.19000
• LogP: 2.25430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3,6-Dibromopyrazolo[1,5-a]pyrimidine

Recent Advances in the Study of 3,6-Dibromopyrazolo[1,5-a]pyrimidine (CAS: 55405-68-0) in Chemical Biology and Pharmaceutical Research

3,6-Dibromopyrazolo[1,5-a]pyrimidine (CAS: 55405-68-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its potential in the development of novel anticancer, antiviral, and anti-inflammatory agents, leveraging its unique chemical properties and reactivity.

One of the most notable advancements in the study of 3,6-Dibromopyrazolo[1,5-a]pyrimidine is its role as a scaffold for the design of kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have successfully utilized this compound to develop selective inhibitors for kinases such as EGFR, VEGFR, and CDKs, demonstrating promising preclinical results. The bromine atoms at the 3 and 6 positions provide reactive sites for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In addition to its applications in kinase inhibition, 3,6-Dibromopyrazolo[1,5-a]pyrimidine has been investigated for its potential in antiviral therapy. Recent studies have highlighted its efficacy against RNA viruses, including SARS-CoV-2, by targeting viral replication machinery. The compound's ability to interfere with viral polymerase activity makes it a promising candidate for further development as a broad-spectrum antiviral agent. Computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions underlying its antiviral effects.

The synthetic accessibility of 3,6-Dibromopyrazolo[1,5-a]pyrimidine has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in large-scale pharmaceutical production. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been employed to minimize environmental impact while maintaining high efficiency. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Despite its promising potential, challenges remain in the development of 3,6-Dibromopyrazolo[1,5-a]pyrimidine-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through structural optimization and formulation strategies. Recent efforts have focused on prodrug design and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic properties. Collaborative research between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate findings into clinical applications.

In conclusion, 3,6-Dibromopyrazolo[1,5-a]pyrimidine (CAS: 55405-68-0) represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications in kinase inhibition, antiviral therapy, and other therapeutic areas underscore its potential as a cornerstone for drug discovery. Continued research into its mechanism of action, synthetic optimization, and delivery strategies will be crucial for unlocking its full therapeutic potential. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in medicine.